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Compound of Interest

Compound Name: N-isopropylformamide

Cat. No.: B3048394

An In-depth Technical Document for Scientists and Drug Development Professionals

N-isopropylformamide (CAS No. 16741-46-1) is a chemical intermediate utilized in various
research and development applications. A thorough understanding of its safety profile and
proper handling procedures is paramount for ensuring the well-being of laboratory personnel
and the integrity of experimental outcomes. This technical guide provides a comprehensive
overview of the safety data sheet (SDS) information for N-isopropylformamide, including its
physical and chemical properties, toxicological data, and recommended handling protocols.

Core Safety and Physical Properties

A summary of the key quantitative data for N-isopropylformamide is presented below, offering
a quick reference for its fundamental characteristics.

Physical and Chemical Properties
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Property Value Reference
Molecular Formula CaH9sNO [1112]
Molecular Weight 87.12 g/mol [2]

Boiling Point 186.1 + 9.0 °C (Predicted) [1]

Density 0.861 £ 0.06 g/cm3 (Predicted) [1]

Flash Point 88.7 °C [3]

Vapor Pressure

0.676 mmHg at 25°C

[3]

pKa

16.19 + 0.23 (Predicted)

[1]

Refractive Index

1.396

[3]

Toxicological and Hazard Identification

N-isopropylformamide is classified under the Globally Harmonized System (GHS) with the

following hazard statements:

Hazard Class GHS Category Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

The signal word associated with these classifications is "Warning".[2]

Experimental Protocols for Hazard Assessment

While specific experimental reports on N-isopropylformamide are not publicly available, the

hazard classifications are determined by standardized testing protocols, such as those

established by the Organisation for Economic Co-operation and Development (OECD). The

following sections describe the general methodologies for assessing skin and eye irritation.
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Skin Irritation Testing (Based on OECD Guideline 439)

The in vitro skin irritation test utilizes a reconstructed human epidermis (RhE) model, which

mimics the biochemical and physiological properties of the upper layers of human skin.[4][5]

Tissue Preparation: Commercially available RhE models are equilibrated in culture medium.

[5]

Test Substance Application: A defined amount of the test substance (in the case of a liquid
like N-isopropylformamide, typically a small volume) is applied directly to the surface of the
RhE tissue.[5]

Exposure and Incubation: The tissue is exposed to the substance for a specific duration,
followed by a rinsing and post-incubation period to allow for cellular responses.[6]

Viability Assessment: Cell viability is measured using a colorimetric assay, such as the MTT
assay. This assay quantifies the metabolic activity of the cells. A significant reduction in cell
viability compared to control tissues indicates that the substance is an irritant.[5]

Classification: If the tissue viability is reduced to < 50%, the substance is classified as a skin
irritant (GHS Category 2).[5]

Eye Irritation Testing (Based on OECD Guideline 405)

The acute eye irritation/corrosion test is typically conducted using albino rabbits.[7]

Animal Selection and Preparation: Healthy, young adult albino rabbits are selected. Both
eyes of each animal are examined 24 hours prior to the test to ensure no pre-existing
irritation or defects.[8]

Test Substance Application: A single dose of the test substance is applied into the
conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a
control.[7][8]

Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after
application. The degree of eye irritation is scored based on lesions of the cornea, iris, and
conjunctiva.[7]
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» Reversibility Assessment: The duration of the observation period is sufficient to evaluate the
reversibility of the observed effects.[7]

» Classification: The substance is classified based on the severity and reversibility of the
ocular lesions. For a "Category 2A" classification, the irritation is fully reversible within 21
days.[9]

Workflow and Logical Relationships

To visualize key processes related to the safe handling and assessment of N-
isopropylformamide, the following diagrams are provided.
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Chemical Hazard Identification and Risk Assessment Workflow

Chemical Spill Response Decision Workflow
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Handling and Storage Recommendations

Proper handling and storage of N-isopropylformamide are crucial to minimize exposure and
maintain its stability.

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles.
e Hand Protection: Use compatible chemical-resistant gloves.

» Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing to
prevent skin contact.

o Respiratory Protection: In case of insufficient ventilation, use a suitable respirator.

Safe Handling Practices

o Work in a well-ventilated area, preferably in a chemical fume hood.
e Avoid contact with skin, eyes, and clothing.
e Do not breathe vapors or mist.

e Wash hands thoroughly after handling.

Storage Conditions

» Store in a tightly closed container.
o Keep in a cool, dry, and well-ventilated place.

» Store away from incompatible materials such as strong oxidizing agents.

Conclusion

N-isopropylformamide is a chemical that requires careful handling due to its potential to
cause skin, eye, and respiratory irritation. By adhering to the safety guidelines outlined in this
document, researchers and drug development professionals can mitigate the risks associated
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with its use. The provided tables and workflows serve as a quick and comprehensive reference
to ensure a safe laboratory environment. Always consult the most up-to-date Safety Data Sheet
from your supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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